Cas no 2137032-96-1 (Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)-)

• Product Name: Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)-
• CAS No: 2137032-96-1
• MF: C₁₃H₂₂ClNO₄
• MW: 291.77108335495
• CID: 5255891
• Update Time: 2025-11-02

Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)-

• Inchi： 1S/C13H22ClNO4/c1-13(2,3)19-12(17)15-10-5-4-9(6-10)7-11(16)18-8-14/h9-10H,4-8H2,1-3H3,(H,15,17)/t9-,10+/m1/s1
• InChI Key： BNNBDHCUZZIFJH-ZJUUUORDSA-N
• SMILES： [C@@H]1(CC(OCCl)=O)CC[C@H](NC(OC(C)(C)C)=O)C1

Additional information on Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)-

Comprehensive Guide to Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)- (CAS No. 2137032-96-1)

Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)- (CAS No. 2137032-96-1) is a specialized chiral compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of cyclopentane derivatives and features a unique stereochemistry at the (1R,3S) positions, making it valuable for asymmetric synthesis and drug development. Its molecular structure includes a chloromethyl ester group and a tert-butoxycarbonyl (Boc) protected amine, which enhances its reactivity in peptide coupling and other organic transformations.

The growing interest in chiral building blocks for drug discovery has increased the demand for compounds like Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)-. Researchers frequently search for "high-purity chiral intermediates" or "Boc-protected cyclopentane derivatives" to streamline their synthetic workflows. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and other small-molecule therapeutics targeting metabolic disorders.

One of the key advantages of Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)- is its compatibility with modern green chemistry principles. With increasing regulatory pressure on solvent use and waste reduction, chemists are exploring eco-friendly synthetic routes. This compound’s efficient reactivity allows for lower catalyst loading and reduced byproduct formation, aligning with the industry’s shift toward sustainable practices.

In analytical applications, Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)- is often characterized using HPLC, NMR, and mass spectrometry to ensure enantiomeric purity. Laboratories frequently inquire about "chiral separation methods" or "stereoselective synthesis techniques," highlighting the need for reliable analytical protocols. The compound’s stability under standard storage conditions (typically at 2–8°C) further enhances its practicality for long-term research projects.

The pharmaceutical industry’s focus on personalized medicine has amplified the relevance of enantiomerically pure compounds like Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)-. Drug developers increasingly prioritize "stereospecific pharmacodynamics" to minimize off-target effects, driving demand for high-quality chiral intermediates. This compound’s versatility also extends to material science, where its rigid cyclopentane backbone can modify polymer properties.

For researchers seeking sourcing information, Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)- is available through specialty chemical suppliers with certifications for GMP or ISO compliance. Common search queries include "CAS 2137032-96-1 supplier" or "Boc-protected cyclopentaneacetic acid derivatives," reflecting the compound’s niche but critical role in advanced synthesis. Proper handling requires standard laboratory precautions, though it does not fall under restricted chemical categories.

Emerging trends in AI-assisted drug discovery have created new opportunities for compounds with well-defined stereochemistry like Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)-. Computational chemists frequently search for "3D molecular descriptors" or "conformationally constrained scaffolds" to build predictive models. The compound’s structural features make it an excellent candidate for virtual screening libraries targeting G-protein-coupled receptors (GPCRs) and other complex drug targets.

In conclusion, Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, (1R,3S)- represents a sophisticated tool for modern chemical research. Its combination of stereochemical precision, functional group diversity, and synthetic utility positions it at the forefront of chiral chemistry innovations. As the scientific community continues to explore "next-generation synthetic methodologies" and "targeted drug delivery systems," this compound will likely remain a valuable asset in cutting-edge research and development.